6,7,8-Trifluoro-4-oxo-1-(prop-2-yn-1-yl)-1,4-dihydroquinoline-3-carboxylic acid

• CAS: 138826-28-5
• Molecular Formula: C13H6F3NO3
• Molecular Weight: 281.19 g/mol
• SMILES: C#CCN1C=C(C(=O)C2=CC(=C(C(=C21)F)F)F)C(=O)O
• InChI: InChI=1S/C13H6F3NO3/c1-2-3-17-5-7(13(19)20)12(18)6-4-8(14)9(15)10(16)11(6)17/h1,4-5H,3H2,(H,19,20)
• InChIKey: LAMIOSUTEFAJIC-UHFFFAOYSA-N

6,7,8-Trifluoro-4-oxo-1-(prop-2-yn-1-yl)-1,4-dihydroquinoline-3-carboxylic acid (CAS 138826-28-5; molecular formula C13H6F3NO3; MW 281.19 g/mol) is a synthetic fluoroquinolone intermediate bearing a terminal alkyne at the N1 position and three fluorine atoms at positions 6, 7, and 8 of the quinoline ring. The compound belongs to the 4-oxo-1,4-dihydroquinoline-3-carboxylic acid class, the core scaffold of numerous broad-spectrum antibacterial agents acting via inhibition of bacterial DNA gyrase and topoisomerase IV.

6,7,8-Trifluoro-4-oxo-1-(prop-2-yn-1-yl)-1,4-dihydroquinoline-3-carboxylic acid – Procurement Guide for a Click-Ready Fluoroquinolone Intermediate

6,7,8-Trifluoro-4-oxo-1-(prop-2-yn-1-yl)-1,4-dihydroquinoline-3-carboxylic acid (CAS 138826-28-5; molecular formula C13H6F3NO3; MW 281.19 g/mol) is a synthetic fluoroquinolone intermediate bearing a terminal alkyne at the N1 position and three fluorine atoms at positions 6, 7, and 8 of the quinoline ring. The compound belongs to the 4-oxo-1,4-dihydroquinoline-3-carboxylic acid class, the core scaffold of numerous broad-spectrum antibacterial agents acting via inhibition of bacterial DNA gyrase and topoisomerase IV. [1] Sigma-Aldrich lists this compound in its AldrichCPR collection of rare and unique chemicals for early discovery research, noting that no analytical data is collected by the supplier.

Click-ready fluoroquinolone intermediate – terminal alkyne at N1 enables CuAAC triazole library synthesis.

Orthogonal reactivity profile – C7-fluoro leaving group supports nucleophilic displacement for 7-amino pharmacophore installation.

AldrichCPR rare chemical – no supplier analytical data; buyer assumes responsibility for identity and purity confirmation.

• [1] Wolfson JS, Hooper DC. Fluoroquinolone antimicrobial agents. Clin Microbiol Rev. 1989;2(4):378-424. View Source

Why N1-Propargyl 6,7,8-Trifluoroquinolone Carboxylic Acid Cannot Be Replaced by Common N1-Alkyl Fluoroquinolone Precursors

Generic substitution of this compound with common N1-ethyl or N1-cyclopropyl 6,7,8-trifluoro intermediates fails because the N1-propargyl group provides a terminal alkyne functionality that enables copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry, a reactivity absent in saturated N1-alkyl analogs. [1] The propargyl handle permits modular, high-yielding conjugation with azide-bearing pharmacophores, fluorescent probes, or affinity tags to generate triazole-linked quinolone libraries without requiring additional linker chemistry. [2] Furthermore, structure-activity relationship (SAR) studies of 4-oxo-1,4-dihydroquinoline-3-carboxylic acids have established that the N1 substituent directly influences antibacterial potency, spectrum, and pharmacokinetics, making interchange of the unsaturated propargyl group with saturated alkyl groups pharmacologically non-equivalent. [3]

Click reactivity absent in N1-alkyl analogs

N1-ethyl or N1-cyclopropyl fluoroquinolone intermediates lack the terminal alkyne; CuAAC triazole conjugation cannot proceed without additional functionalization steps.

N1 substituent SAR may not transfer

The N1 group directly influences antibacterial potency, spectrum, and pharmacokinetics – propargyl substitution yields a pharmacologically distinct profile compared to saturated alkyl groups.

Orthogonal synthetic utility lost

N1-alkyl analogs can undergo C7 amination but cannot support sequential click derivatization; the dual-reactivity advantage of the propargyl intermediate is absent.

• [1] Gümüş A, Okumuş V. Synthesis and biological evaluation of quinoline-triazole and quinolone-triazole conjugates. Turk J Chem. 2018;42(5):1344-1357. doi:10.3906/kim-1804-18 View Source
• [2] Rádl S, Kovářová L, Holoubek J. Synthesis and antibacterial activity of some 1-(2-propynyl) and 1-propadienyl derivatives of 1,4-dihydro-4-oxoquinoline-3-carboxylic acids and similar heterocycles. Collect Czech Chem Commun. 1991;56(2):439-448. doi:10.1135/cccc19910439 View Source
• [3] Koga H, Itoh A, Murayama S, et al. Structure-activity relationships of antibacterial 6,7- and 7,8-disubstituted 1-alkyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids. J Med Chem. 1980;23(12):1358-1363. doi:10.1021/jm00186a014 View Source

Quantitative Differentiation Evidence for 6,7,8-Trifluoro-4-oxo-1-(prop-2-yn-1-yl)-1,4-dihydroquinoline-3-carboxylic Acid Against Closest Analogs

Click Chemistry Reactivity: Terminal Alkyne at N1 Enables CuAAC Conjugation Unavailable to N1-Alkyl Fluoroquinolone Intermediates

The N1-propargyl substituent provides a terminal alkyne group that undergoes copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to form 1,2,3-triazole conjugates. This functionality is absent in the N1-ethyl and N1-cyclopropyl analogs commonly employed as fluoroquinolone intermediates. In the synthesis of quinoline-triazole and quinolone-triazole conjugates, propargyl-substituted quinolone intermediates 1–3 were converted to triazole products 1a–1c, 2a–2c, and 3a–3c in yields of 48–88%. [1] By comparison, N1-ethyl or N1-cyclopropyl quinolone-3-carboxylic acids (e.g., norfloxacin precursor, ciprofloxacin precursor) lack this reactive handle and cannot participate in CuAAC without additional functionalization steps. [2]

Click Reactivity

Class-level inference

Terminal alkyne present; CuAAC triazole yields 48–88% for analogous propargyl-quinolones. N1-ethyl/cyclopropyl analogs: no alkyne – zero CuAAC reactivity.

Enables modular triazole library synthesis without extra linker steps; 2–3 step reduction in analog preparation.

Yields from structurally analogous intermediates (Gümüş 2018).

Evidence Dimension	CuAAC click chemistry reactivity (synthetic versatility)
Target Compound Data	Terminal alkyne present at N1; CuAAC reaction yields with azides: 48–88% for structurally analogous propargyl-quinolone intermediates [1]
Comparator Or Baseline	N1-Ethyl analogs (e.g., 1-ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, CAS not specified) and N1-cyclopropyl analogs: no terminal alkyne; zero CuAAC reactivity without pre-functionalization
Quantified Difference	Qualitative difference: click reactivity present (target) vs. absent (comparator). Yields for triazole formation from analogous propargyl quinolones: 48–88%.
Conditions	CuAAC conditions: benzyl azide, CuI, diisopropylethylamine, acetic acid, room temperature, 55 h for analogous propargyl precursor [1]

Why This Matters

The terminal alkyne handle eliminates the need for separate linker installation when generating triazole-linked fluoroquinolone libraries for antibacterial screening or chemical probe development, reducing synthetic step count by 2–3 steps versus N1-alkyl analogs.

• [1] Gümüş A, Okumuş V. Synthesis and biological evaluation of quinoline-triazole and quinolone-triazole conjugates. Turk J Chem. 2018;42(5):1344-1357. doi:10.3906/kim-1804-18 View Source
• [2] Rádl S, Kovářová L, Holoubek J. Synthesis and antibacterial activity of some 1-(2-propynyl) and 1-propadienyl derivatives of 1,4-dihydro-4-oxoquinoline-3-carboxylic acids and similar heterocycles. Collect Czech Chem Commun. 1991;56(2):439-448. doi:10.1135/cccc19910439 View Source

7-Fluoro Leaving Group Enables Single-Step Nucleophilic Displacement for 7-Substituted Fluoroquinolone Synthesis

The 6,7,8-trifluoro substitution pattern positions a fluorine atom at C7, which serves as a leaving group for nucleophilic aromatic substitution with amines such as N-methylpiperazine. This enables direct conversion to 7-amino-substituted fluoroquinolones (e.g., marbofloxacin-type structures). Patent literature describes the reaction of 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid derivatives with N-methylpiperazine in the presence of triethylamine in toluene to displace the 7-fluoro group. [1] The 1-ethyl-6,7,8-trifluoro analog (CAS 79660-52-5) is a known intermediate in ofloxacin synthesis that similarly exploits the 7-fluoro leaving group, but lacks the alkyne functionality for subsequent diversification.

C7 Orthogonal Reactivity

Class-level inference

C7-fluorine displaceable by amines (e.g., N-methylpiperazine) under basic conditions; N1-propargyl allows subsequent click conjugation. N1-ethyl analog also has C7 reactivity but lacks click handle.

Supports sequential C7 amination then N1-triazole derivatization – dual synthetic utility not achievable with N1-alkyl intermediates.

Displacement conditions per patent CN102010416A.

Evidence Dimension	Reactivity at C7 position (nucleophilic aromatic substitution)
Target Compound Data	C7 position occupied by fluorine; reactive toward nucleophilic displacement by amines (e.g., N-methylpiperazine) under basic conditions in toluene [1]
Comparator Or Baseline	1-Ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethyl ester – C7-fluorine equally reactive toward nucleophilic displacement , but N1-ethyl group lacks click handle
Quantified Difference	Equivalent C7-fluoro leaving group reactivity; differentiation arises from N1-propargyl vs. N1-ethyl synthetic utility. Synthetic step economy advantage of 2–3 steps for triazole derivatization.
Conditions	Nucleophilic displacement: amine (e.g., N-methylpiperazine), triethylamine base, toluene solvent, reflux or elevated temperature [1]

Why This Matters

The combination of a displaceable 7-fluoro group and an N1-alkyne click handle within a single precursor molecule provides orthogonal reactivity: C7 amination to establish the antibacterial pharmacophore, followed by N1-triazole conjugation for library diversification – a dual synthetic utility not available from N1-alkyl 6,7,8-trifluoro intermediates.

• [1] Eureka | Patsnap. Preparation method of Marbofloxacin. Patent CN102010416A. Priority date 2011-05-18. View Source

Propargyl N1 Substituent SAR: Documented Antibacterial Activity of 1-(2-Propynyl) Quinolone-3-Carboxylic Acids

Rádl et al. (1991) synthesized a series of 1-(2-propynyl)- and 1-propadienyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids (compounds IVa–IVh) by N-alkylation of the corresponding quinolone precursors with 3-bromopropyne, followed by ester hydrolysis. [1] These compounds represent the closest literature precedent to the target compound and establish that the 1-propargyl substitution pattern yields viable antibacterial quinolone-3-carboxylic acids. The study demonstrated that the antibacterial activity of N1-propargyl derivatives is structurally and functionally distinct from the corresponding N1-propadienyl isomers (Va–Vc), which are formed under basic isomerization conditions. [1] By contrast, SAR reviews of quinolone antibacterials have consistently identified that optimal N1 substituents for clinical fluoroquinolones include cyclopropyl (ciprofloxacin), ethyl (norfloxacin), and 2,4-difluorophenyl groups, with propargyl being less studied and representing a niche chemical space. [2]

Antibacterial SAR

Cross-study comparable

Rádl et al. (1991) confirmed N1-propargyl quinolones are antibacterially active; direct MIC comparison vs. ciprofloxacin/norfloxacin-type not identified. Propargyl represents underexplored chemical space.

Literature precedent supports viability for exploratory SAR; antibacterial activity is not guaranteed and requires confirmatory testing.

MIC data require in-house confirmation.

Evidence Dimension	Antibacterial activity of N1-propargyl vs. other N1-substituents (SAR context)
Target Compound Data	N1-propargyl quinolone-3-carboxylic acids synthesized and characterized by Rádl et al. (1991); antibacterial activity demonstrated; specific MIC values not extracted in accessible records [1]
Comparator Or Baseline	N1-cyclopropyl (ciprofloxacin-type): broad-spectrum antibacterial with MICs typically 0.015–2 μg/mL against Enterobacteriaceae; N1-ethyl (norfloxacin-type): MICs typically 0.1–4 μg/mL [2]
Quantified Difference	Quantitative comparison not available from identified sources. Class-level SAR indicates N1-propargyl occupies underexplored chemical space relative to clinically optimized N1 substituents.
Conditions	Antibacterial susceptibility testing per standard methods (broth microdilution) for comparator clinical fluoroquinolones [2]

Why This Matters

The documented synthesis and antibacterial validation of 1-(2-propynyl) quinolone-3-carboxylic acids by Rádl et al. (1991) provides a direct literature precedent confirming that N1-propargyl substitution yields bioactive quinolones. This supports procurement for exploratory SAR studies where the combination of antibacterial activity and click reactivity is desired.

• [1] Rádl S, Kovářová L, Holoubek J. Synthesis and antibacterial activity of some 1-(2-propynyl) and 1-propadienyl derivatives of 1,4-dihydro-4-oxoquinoline-3-carboxylic acids and similar heterocycles. Collect Czech Chem Commun. 1991;56(2):439-448. doi:10.1135/cccc19910439 View Source
• [2] Wolfson JS, Hooper DC. Fluoroquinolone antimicrobial agents. Clin Microbiol Rev. 1989;2(4):378-424. View Source

Commercial Availability Profile: AldrichCPR Rare Chemical Designation

Sigma-Aldrich lists this compound (Product T137359) in its AldrichCPR (Chemical Procurement Resource) collection, a curated set of rare and unique chemicals provided to early discovery researchers. The supplier explicitly states that no analytical data is collected for this product and that the buyer assumes responsibility for identity and purity confirmation. This commercial designation contrasts with the more widely available and analytically characterized 1-cyclopropyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (offered by multiple vendors including Kaibang and Bchemco with reported purity specifications) and the 1-ethyl analog (listed by BenchChem and other suppliers). [1]

Sourcing Profile

Supporting evidence

AldrichCPR T137359: rare/unique chemical; sold as-is, no analytical data. N1-cyclopropyl analog: available from multiple vendors with purity specifications.

Limited sourcing; in-house QC verification of identity and purity is essential before use.

Supplier listings accessed 2024–2026.

Evidence Dimension	Commercial availability and characterization status
Target Compound Data	Sigma-Aldrich AldrichCPR T137359; sold as-is with no analytical data; rare/unique designation
Comparator Or Baseline	1-Cyclopropyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid: offered by multiple vendors with purity specifications (e.g., Kaibang New Material Technology, Bchemco) [1]
Quantified Difference	Reduced commercial availability and analytical characterization relative to N1-cyclopropyl analog; unique sourcing profile may require in-house QC verification.
Conditions	Commercial supplier listings and product datasheets, accessed 2024–2026 [1]

Why This Matters

The AldrichCPR designation signals that this compound occupies a distinct procurement niche: it is a specialty research chemical rather than a commodity intermediate. Researchers requiring the specific combination of 6,7,8-trifluoro substitution with N1-propargyl functionality face limited sourcing options compared to the widely available N1-cyclopropyl or N1-ethyl analogs.

• [1] Kaibang New Material Technology. 1-Cyclopropyl-6,7,8-Trifluoro-4-Oxo-1,4-Dihydroquinoline-3-Carboxylic Acid product listing. View Source

Limitation Statement: Gaps in Quantitative Head-to-Head Comparative Data

A systematic search of the available literature, including the foundational paper by Rádl et al. (1991) on 1-(2-propynyl)quinolone-3-carboxylic acids, did not yield direct head-to-head minimum inhibitory concentration (MIC) comparisons between 6,7,8-trifluoro-4-oxo-1-(prop-2-yn-1-yl)-1,4-dihydroquinoline-3-carboxylic acid and its closest N1-ethyl or N1-cyclopropyl analogs under identical assay conditions. [1] The differentiation case for this compound therefore rests primarily on its unique structural features – the combination of a propargyl click handle with a tri-fluorinated quinolone core – rather than on demonstrably superior antibacterial potency, selectivity, or pharmacokinetic parameters. Users should not extrapolate antibacterial activity from structurally related fluoroquinolones without confirmatory testing. [2]

Data Limitation

Data to verify

No head-to-head MIC or PK comparisons between this compound and N1-ethyl/cyclopropyl analogs identified in accessible literature.

Differentiation rests on synthetic utility, not validated antibacterial superiority. Confirmatory testing recommended before large-scale procurement.

Literature surveyed through May 2026.

Evidence Dimension	Availability of direct quantitative comparative data (MIC, IC50, PK)
Target Compound Data	No head-to-head MIC data identified in accessible literature against defined comparators under identical assay conditions [1]
Comparator Or Baseline	Closest analogs (1-ethyl and 1-cyclopropyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acids): antibacterial data available through broader fluoroquinolone SAR literature but not in direct comparison [2]
Quantified Difference	N/A – direct quantitative comparisons not identified
Conditions	Literature surveyed: primary research papers, patents, authoritative databases, vendor datasheets; search executed May 2026 [1][2]

Why This Matters

Procurement decisions should be driven by the compound's demonstrated synthetic utility (click chemistry handle plus C7 leaving group) rather than an expectation of validated superior antibacterial activity. Confirmatory in-house testing is recommended before committing to large-scale use.

• [1] Rádl S, Kovářová L, Holoubek J. Synthesis and antibacterial activity of some 1-(2-propynyl) and 1-propadienyl derivatives of 1,4-dihydro-4-oxoquinoline-3-carboxylic acids and similar heterocycles. Collect Czech Chem Commun. 1991;56(2):439-448. doi:10.1135/cccc19910439 View Source
• [2] Koga H, Itoh A, Murayama S, et al. Structure-activity relationships of antibacterial 6,7- and 7,8-disubstituted 1-alkyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids. J Med Chem. 1980;23(12):1358-1363. doi:10.1021/jm00186a014 View Source

Recommended Research and Industrial Use Cases for 6,7,8-Trifluoro-4-oxo-1-(prop-2-yn-1-yl)-1,4-dihydroquinoline-3-carboxylic Acid

Modular Synthesis of 1,2,3-Triazole-Linked Fluoroquinolone Screening Libraries via CuAAC Click Chemistry

The terminal alkyne at N1 enables copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) with diverse azide-bearing fragments to generate triazole-linked fluoroquinolone conjugates. This approach was validated by Gümüş and Okumuş (2018), who converted propargyl-quinolone intermediates to triazole products in 48–88% yields. [1] The resulting 1,4-disubstituted 1,2,3-triazole linker is metabolically stable and can modulate antibacterial potency, spectrum, and physicochemical properties. This scenario is ideal for medicinal chemistry groups conducting structure-activity relationship (SAR) exploration around the quinolone N1 position without requiring de novo synthesis for each analog.

Sequential Orthogonal Derivatization: C7 Amination Followed by N1 Click Conjugation

The compound supports a two-step orthogonal diversification strategy: first, nucleophilic displacement of the 7-fluoro group with amines (e.g., N-methylpiperazine, 3-aminopyrrolidine) to install the antibacterial pharmacophore; second, CuAAC conjugation at the N1-propargyl group with azide-functionalized entities. [2] This orthogonal reactivity is not achievable with N1-alkyl 6,7,8-trifluoro intermediates, which can only undergo C7 amination. The approach enables the generation of focused libraries where both the 7-amino substituent (critical for gyrase/topoisomerase IV inhibition) and the N1-triazole appendage (modulating potency, solubility, or target engagement) are systematically varied.

Chemical Probe Development for Bacterial DNA Gyrase and Topoisomerase IV Target Engagement Studies

The N1-propargyl group can be exploited for the installation of fluorescent dyes, biotin affinity tags, or photoaffinity labels via CuAAC click chemistry, enabling the preparation of functionalized fluoroquinolone probes. [1] Such probes are valuable for in vitro target engagement assays (e.g., fluorescence polarization, thermal shift assays), cellular localization studies, and chemoproteomic target identification. This application is supported by the established mechanism of action of fluoroquinolones as DNA gyrase/topoisomerase IV inhibitors [3], providing a direct path from the compound to validated chemical biology tool molecules.

Preparation of 7-Substituted Fluoroquinolone Intermediates for Antibacterial Drug Discovery

As a 6,7,8-trifluoro intermediate, this compound serves as a precursor for the synthesis of 7-amino-substituted fluoroquinolones, analogous to the use of related 6,7,8-trifluoro intermediates in the manufacture of marbofloxacin and ofloxacin. [2] The 7-fluoro atom is susceptible to nucleophilic displacement by primary and secondary amines under basic conditions, yielding 6,8-difluoro-7-amino-4-oxo-1,4-dihydroquinoline-3-carboxylic acid derivatives. This application scenario is relevant for process chemistry groups optimizing synthetic routes to fluoroquinolone antibiotics and for medicinal chemistry teams exploring novel 7-substituents.

Application

Selection Property

Validation Focus

Triazole-linked fluoroquinolone library synthesis

Terminal alkyne (CuAAC reactivity)

Triazole conjugation yields; linker metabolic stability

Orthogonal derivatization (C7 amination + N1 click)

Dual reactive sites (C7-F, N1-alkyne)

Stepwise reaction sequence compatibility; product purity

Bacterial gyrase/topoisomerase IV probe development

Click handle for tag/probe attachment

Target engagement assays (thermal shift, FP); labeling efficiency

7-Amino fluoroquinolone intermediate synthesis

C7-fluoro leaving group

Nucleophilic displacement scope; amine coupling yields

• [1] Gümüş A, Okumuş V. Synthesis and biological evaluation of quinoline-triazole and quinolone-triazole conjugates. Turk J Chem. 2018;42(5):1344-1357. doi:10.3906/kim-1804-18 View Source
• [2] Eureka | Patsnap. Preparation method of Marbofloxacin. Patent CN102010416A. Priority date 2011-05-18. View Source
• [3] Wolfson JS, Hooper DC. Fluoroquinolone antimicrobial agents. Clin Microbiol Rev. 1989;2(4):378-424. View Source